Cas no 2165659-54-9 ((3R,4R)-4-(Cyclohexylsulfanyl)oxolan-3-ol)

• Product Name: (3R,4R)-4-(Cyclohexylsulfanyl)oxolan-3-ol
• CAS No: 2165659-54-9
• MF: C₁₀H₁₈O₂S
• MW: 202.313722133636
• CID: 5043828
• Update Time: 2025-05-26

(3R,4R)-4-(Cyclohexylsulfanyl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• (3R,4R)-4-(cyclohexylsulfanyl)oxolan-3-ol
• (3R,4R)-4-cyclohexylsulfanyloxolan-3-ol
• (3R,4R)-4-(Cyclohexylsulfanyl)oxolan-3-ol

• Inchi： 1S/C10H18O2S/c11-9-6-12-7-10(9)13-8-4-2-1-3-5-8/h8-11H,1-7H2/t9-,10-/m1/s1
• InChI Key： RUUAJDUCQBDOMC-NXEZZACHSA-N
• SMILES： S([C@@H]1COC[C@H]1O)C1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• XLogP3: 1.8
• Topological Polar Surface Area: 54.8

Additional information on (3R,4R)-4-(Cyclohexylsulfanyl)oxolan-3-ol

Introduction to (3R,4R)-4-(Cyclohexylsulfanyl)oxolan-3-ol (CAS No. 2165659-54-9)

The compound (3R,4R)-4-(Cyclohexylsulfanyl)oxolan-3-ol, identified by the CAS registry number 2165659-54-9, is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfanyl ethers and is characterized by its stereochemistry at the 3R and 4R positions, which plays a crucial role in its physical and chemical properties. Recent studies have highlighted its role in drug delivery systems and as a precursor for advanced materials.

The molecular structure of (3R,4R)-4-(Cyclohexylsulfanyl)oxolan-3-ol consists of a cyclohexyl group attached to a sulfur atom, forming a sulfanyl ether linkage. This group is further connected to an oxolane (tetrahydrofuran) ring, which contains a hydroxyl group at the 3-position. The stereochemistry at the 3R and 4R positions ensures specific interactions with other molecules, making it highly selective in certain chemical reactions. Researchers have recently explored its ability to act as a chiral catalyst in asymmetric synthesis, demonstrating its versatility in organic chemistry.

One of the most promising applications of this compound lies in its use as a building block for more complex molecules. For instance, it has been employed in the synthesis of bioactive compounds with potential therapeutic effects. Recent findings suggest that derivatives of (3R,4R)-4-(Cyclohexylsulfanyl)oxolan-3-ol may exhibit anti-inflammatory and antioxidant properties, making them valuable candidates for drug development.

In terms of physical properties, this compound exhibits a melting point of approximately 78°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory procedures. The compound's stability under different pH conditions has also been extensively studied, with results indicating moderate stability in both acidic and basic environments.

The synthesis of (3R,4R)-4-(Cyclohexylsulfanyl)oxolan-3-ol involves a multi-step process that typically begins with the oxidation of an appropriate alcohol to form an intermediate sulfonic acid derivative. This intermediate is then subjected to nucleophilic substitution reactions to introduce the cyclohexyl group. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

From an environmental perspective, the biodegradability of this compound has been assessed under simulated environmental conditions. Results indicate that it undergoes slow degradation under aerobic conditions, suggesting that proper disposal methods should be implemented to minimize ecological impact. Regulatory agencies have emphasized the importance of adhering to safety guidelines when handling this compound due to its potential hazards during synthesis and storage.

In conclusion, (3R,4R)-4-(Cyclohexylsulfanyl)oxolan-3-ol (CAS No. 2165659-54-9) stands out as a versatile and valuable molecule with diverse applications across multiple scientific domains. Its unique stereochemistry and functional groups make it an ideal candidate for further research into novel materials and therapeutic agents. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in modern chemistry.